Cas no 3208-69-3 (2-methoxy-4,4,6-trimethyl-1,3,2-dioxaborinane)

2-Methoxy-4,4,6-trimethyl-1,3,2-dioxaborinane is a cyclic boronic ester with a methoxy substituent, offering enhanced stability and reactivity for selective organic transformations. Its dioxaborinane structure provides improved hydrolytic stability compared to acyclic boronic esters, making it suitable for moisture-sensitive applications. The methoxy group facilitates controlled reactivity in cross-coupling reactions, such as Suzuki-Miyaura couplings, while the steric hindrance from the trimethyl groups enhances selectivity. This compound is particularly useful in pharmaceutical and materials science research, where precise boron incorporation is required. Its compatibility with various solvents and intermediates further broadens its utility in synthetic chemistry.
2-methoxy-4,4,6-trimethyl-1,3,2-dioxaborinane structure
3208-69-3 structure
Product Name:2-methoxy-4,4,6-trimethyl-1,3,2-dioxaborinane
CAS No:3208-69-3
MF:C7H15BO3
MW:158.003202676773
CID:2602559
PubChem ID:329762408
Update Time:2025-11-02

2-methoxy-4,4,6-trimethyl-1,3,2-dioxaborinane Chemical and Physical Properties

Names and Identifiers

    • 2-methoxy-4,4,6-trimethyl-1,3,2-dioxaborinane
    • DTXSID10571296
    • 3208-69-3
    • J-018627
    • SCHEMBL2299851
    • 624-295-6
    • DTXCID30522068
    • MDL: MFCD15143639
    • Inchi: 1S/C7H15BO3/c1-6-5-7(2,3)11-8(9-4)10-6/h6H,5H2,1-4H3
    • InChI Key: KASTZDSYCGXZIB-UHFFFAOYSA-N
    • SMILES: O1B(OC)OC(C)CC1(C)C

Computed Properties

  • Exact Mass: 158.11100
  • Monoisotopic Mass: 158.1114245g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 27.7Ų

Experimental Properties

  • Density: 0.963 g/mL at 25 °C
  • Flash Point: Fahrenheit: 116.6 ° f < br / > Celsius: 47 ° C < br / >
  • Refractive Index: n20/D 1.414
  • PSA: 27.69000
  • LogP: 1.22170

2-methoxy-4,4,6-trimethyl-1,3,2-dioxaborinane Security Information

  • Symbol: GHS02 GHS05
  • Signal Word:Danger
  • Hazard Statement: H226-H318
  • Warning Statement: P280-P305+P351+P338
  • Hazardous Material transportation number:UN 1993C 3 / PGIII
  • WGK Germany:3
  • Hazard Category Code: 10-41
  • Safety Instruction: 26-39
  • Hazardous Material Identification: Xi

2-methoxy-4,4,6-trimethyl-1,3,2-dioxaborinane Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-methoxy-4,4,6-trimethyl-1,3,2-dioxaborinane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHENG KE LU SI SHENG WU JI SHU
sc-238112-25 ml
2-Methoxy-4,4,6-trimethyl-1,3,2-dioxaborinane,
3208-69-3
25 ml
¥316.00 2023-09-05

Additional information on 2-methoxy-4,4,6-trimethyl-1,3,2-dioxaborinane

Recent Advances in the Application of 2-Methoxy-4,4,6-trimethyl-1,3,2-dioxaborinane (CAS: 3208-69-3) in Chemical Biology and Pharmaceutical Research

2-Methoxy-4,4,6-trimethyl-1,3,2-dioxaborinane (CAS: 3208-69-3) is a boron-containing heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique dioxaborinane ring structure, has been explored for its potential in drug discovery, catalysis, and materials science. The presence of the boron atom in its molecular framework enables it to participate in various chemical reactions, making it a valuable building block in synthetic chemistry.

Recent studies have highlighted the role of 2-methoxy-4,4,6-trimethyl-1,3,2-dioxaborinane as a key intermediate in the synthesis of boron-based therapeutics. Boron-containing compounds are increasingly recognized for their therapeutic potential, particularly in the treatment of cancer and infectious diseases. The compound's ability to form stable complexes with biological targets has been leveraged in the development of novel inhibitors for enzymes such as proteases and kinases, which are critical in disease pathways.

In the context of drug delivery, researchers have investigated the use of 2-methoxy-4,4,6-trimethyl-1,3,2-dioxaborinane as a prodrug moiety. Its hydrolytic stability under physiological conditions allows for controlled release of active pharmaceutical ingredients, thereby enhancing bioavailability and reducing side effects. Recent preclinical studies have demonstrated its efficacy in improving the pharmacokinetic profiles of anticancer agents, suggesting its potential for clinical translation.

Beyond its pharmaceutical applications, this compound has also been employed in the development of advanced materials. Its boron-oxygen bonds contribute to the thermal and chemical stability of polymers, making it a candidate for high-performance materials in electronics and coatings. Additionally, its reactivity with organic substrates has been exploited in catalytic systems, where it serves as a Lewis acid catalyst in asymmetric synthesis.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 2-methoxy-4,4,6-trimethyl-1,3,2-dioxaborinane. Recent efforts have focused on optimizing synthetic routes to improve yield and scalability. Green chemistry approaches, such as solvent-free reactions and catalytic methods, are being explored to address environmental concerns associated with its production.

In conclusion, 2-methoxy-4,4,6-trimethyl-1,3,2-dioxaborinane (CAS: 3208-69-3) represents a versatile and valuable compound in the fields of chemical biology and pharmaceutical research. Its unique properties and wide-ranging applications underscore its potential as a key player in the development of next-generation therapeutics and materials. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its utility in diverse scientific domains.

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